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Compound of Interest

Compound Name: Clovin

Cat. No.: B1598797 Get Quote

This guide provides immediate, essential safety protocols, personal protective equipment

(PPE) recommendations, and operational procedures for the handling and disposal of Clovin
in a laboratory setting. The information is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Chemical and Physical Properties of Clovin
Clovin is a flavonoid glycoside.[1][2] A summary of its key chemical and physical properties is

provided below.
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Property Value

Chemical Name

3-((6-O-(6-Deoxy-alpha-L-mannopyranosyl)-

beta-D-galactopyranosyl)oxy)-7-((6-deoxy-

alpha-L-mannopyranosyl)oxy)-2-(3,4-

dihydroxyphenyl)-5-hydroxy-4H-1-benzopyran-

4-one[1]

Molecular Formula C33H40O20[1]

Molecular Weight 756.66 g/mol [3]

Appearance Powder

CAS Number 81970-00-5

Solubility

Soluble in DMSO, Pyridine, Methanol, Ethanol,

Chloroform, Dichloromethane, Ethyl Acetate,

and Acetone.

Storage
Desiccate at -20°C. Can be stored for up to 24

months at 2-8°C if the vial is kept tightly sealed.

Hazard Identification and Personal Protective
Equipment (PPE)
According to the available Safety Data Sheet (SDS), Clovin is not classified as a hazardous

substance under the Globally Harmonized System (GHS). There are no specified GHS

pictograms, signal words, or hazard statements. However, as a matter of good laboratory

practice, the following personal protective equipment is recommended to minimize exposure.
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PPE Category Recommendation Rationale

Respiratory Protection Dust respirator
To prevent inhalation of the

powder form of the compound.

Hand Protection Protective gloves To avoid direct skin contact.

Eye Protection Safety glasses or goggles
To protect eyes from dust

particles.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

It is recommended to use Clovin in a laboratory fume hood whenever possible to further

minimize the risk of inhalation.

Step-by-Step Handling and First Aid Procedures
Safe Handling Protocol:

Preparation: Before handling, ensure you are wearing the appropriate PPE as outlined in the

table above.

Work Area: Whenever feasible, handle Clovin in a well-ventilated area or a laboratory fume

hood.

Hygiene: Wash hands thoroughly after handling the compound.

Clothing: Remove any contaminated clothing and wash it before reuse.

Avoidance: Avoid contact with eyes, skin, and clothing, as well as ingestion and inhalation.

First Aid Measures:

In the event of exposure, follow these first aid measures and consult a doctor.
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Exposure Route First Aid Procedure

Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Skin

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.

Inhalation
Remove the individual from exposure and move

them to fresh air immediately.

Spill Management and Disposal Plan
Spill Decontamination Protocol:

Evacuate: Clear the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Cover the spill with an absorbent material to prevent it from spreading.

Decontaminate: Use a 10% caustic solution to decontaminate the spill site.

Collect: Carefully collect the absorbed material and place it in a sealed container for

disposal.

Clean: Clean the spill area thoroughly with soap and water.

Ventilate Post-Cleanup: Continue to ventilate the area until after the disposal is complete.

Caption: Workflow for responding to a Clovin spill.

Disposal Plan:
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Contaminated Materials: All disposable PPE and materials used to clean up a spill should be

placed in a sealed container and disposed of according to local, state, and federal

regulations for chemical waste.

Unused Product: For the disposal of unused Clovin, consult your institution's environmental

health and safety office for guidance on proper chemical waste disposal procedures. Do not

dispose of chemical waste down the drain unless explicitly permitted by local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1598797?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

